2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-propan-2-yl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-4-amine
• InChI: InChI=1S/C10H17N3/c1-7(2)9-6-10-8(11)4-3-5-13(10)12-9/h6-8H,3-5,11H2,1-2H3
• InChI Key: BVFQXZXNSYLISM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN2CCCC(C2=C1)N

Description

2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core substituted with an isopropyl group at position 2 and an amine group at position 2. Its molecular formula is C₉H₁₆N₄, with a molecular weight of 180.26 g/mol. The amine group at position 4 provides a reactive site for hydrogen bonding, which may be critical for biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with isopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding N-oxides.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazolopyridine derivatives.

Scientific Research Applications

2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of agrochemicals

Mechanism of Action

The mechanism of action of 2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases by binding to their active sites, thereby affecting signal transduction pathways involved in cell proliferation and survival .

Comparison with Similar Compounds

Key Observations:

• Core Heterocycle : Replacement of pyridine with pyrazine (e.g., 5-benzyl derivative) or pyrimidine (e.g., dione derivative) alters electron distribution and hydrogen-bonding capacity .
• Diones: Introduce polarity and hydrogen-bond acceptor sites, as in the pyrimidine-dione derivative, which could influence solubility and target selectivity .

Research Findings and Implications

• Structure-Activity Relationships (SAR) : The position and nature of substituents critically influence activity. For instance, replacing pyridine with pyrimidine (as in ) shifts the compound’s mode of action due to altered electronic properties .
• Synthetic Challenges : Steric hindrance from the isopropyl group in the target compound may require tailored reaction conditions to avoid side products, as seen in analogous syntheses .

Biological Activity

2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine, also known by its CAS number 2092330-37-3, is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities. This article delves into the compound's pharmacological properties, particularly its anticancer effects and other biological activities supported by various studies.

Chemical Structure and Properties

The molecular formula of 2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine is $C_9H_{15}N_3$, with a molecular weight of approximately 165.24 g/mol. The structure features a pyrazolo-pyridine core, which is significant in medicinal chemistry due to its ability to interact with various biological targets.

Anticancer Properties

Recent studies have highlighted the anticancer potential of pyrazolo[1,5-a]pyridines and their derivatives. For instance:

• In vitro Studies : A series of synthesized compounds based on pyrazolo[1,5-a]pyridin-4-amine were evaluated against several cancer cell lines. The findings indicated varying degrees of cytotoxicity. In particular, derivatives showed promising results against breast cancer cell lines MDA-MB-231 and MCF-7. One notable compound exhibited an IC50 value of 29.1 µM against MDA-MB-231 cells and 15.3 µM against MCF-7 cells, indicating significant growth inhibition compared to control groups .

Compound Name	Cell Line	IC50 (µM)
Compound A	MDA-MB-231	29.1
Compound B	MCF-7	15.3

These results suggest that modifications to the pyrazolo[1,5-a]pyridin structure can enhance anticancer activity.

The mechanism by which these compounds exert their anticancer effects is believed to involve the inhibition of specific kinases involved in cell cycle regulation. Cyclin-dependent kinases (CDKs) are critical targets in cancer therapy; thus, compounds derived from pyrazolo[1,5-a]pyridin may serve as effective CDK inhibitors .

Other Biological Activities

Beyond anticancer effects, pyrazolo[1,5-a]pyridines have been studied for other pharmacological activities:

• Antimicrobial Activity : Some derivatives have shown effectiveness against bacterial strains and fungi.
• Anti-inflammatory Effects : Research indicates that certain compounds can reduce inflammation in vitro and in vivo models.

Case Studies

A comprehensive study investigated a library of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyridine. The study utilized MTT assays to assess cell viability across various concentrations over 72 hours. Results indicated that while some compounds exhibited low activity against certain cancer cell lines, others showed significant promise for further development .